Cas no 1255780-79-0 ([5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile)
[5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-(4-Nitrophenyl)-1H-1,2,4-triazol-3-yl)acetonitrile
- [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile
- 1H-1,2,4-Triazole-3-acetonitrile, 5-(4-nitrophenyl)-
-
- Inchi: 1S/C10H7N5O2/c11-6-5-9-12-10(14-13-9)7-1-3-8(4-2-7)15(16)17/h1-4H,5H2,(H,12,13,14)
- InChI Key: AVTWDZRGVQUVOP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)C1=NNC(CC#N)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 325
- XLogP3: 1.2
- Topological Polar Surface Area: 111
[5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490873-1g |
2-(5-(4-Nitrophenyl)-1H-1,2,4-triazol-3-yl)acetonitrile |
1255780-79-0 | 97% | 1g |
$*** | 2023-03-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD608602-1g |
2-(5-(4-Nitrophenyl)-1H-1,2,4-triazol-3-yl)acetonitrile |
1255780-79-0 | 97% | 1g |
¥3773.0 | 2023-04-04 |
[5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile
Introduction to [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile (CAS No. 1255780-79-0)
[5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound, identified by its CAS number [1255780-79-0], has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a [1,2,4]triazole ring fused with a nitro-substituted phenyl group and an acetonitrile moiety makes it a promising candidate for further research and innovation.
The [1,2,4]triazole core is a heterocyclic aromatic compound that has been widely studied for its pharmacological properties. It is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. The incorporation of a [4-Nitro-phenyl] group into the triazole structure enhances its interaction with biological targets, making it a valuable scaffold for drug design. Additionally, the acetonitrile group contributes to the compound's solubility and bioavailability, which are crucial factors in pharmaceutical development.
Recent advancements in medicinal chemistry have highlighted the importance of [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile in the development of novel therapeutic agents. Researchers have been exploring its potential in treating a range of diseases, including cancer, neurological disorders, and infectious diseases. The nitro group in the phenyl ring plays a critical role in modulating the compound's reactivity and binding affinity to biological receptors. This feature has been exploited to design molecules that can selectively target specific disease pathways.
In the realm of oncology, [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile has shown promise as an anti-cancer agent. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. The triazole ring interacts with enzymes such as kinases and phosphodiesterases, disrupting abnormal cellular processes that contribute to cancer development. Furthermore, the nitro-substituted phenyl group enhances the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating brain tumors.
Neurological disorders represent another area where this compound has shown significant promise. Research indicates that [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile can modulate neurotransmitter activity by interacting with receptors such as serotonin and dopamine. This interaction may help alleviate symptoms associated with conditions like depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier is particularly advantageous in treating neurological disorders, as it allows for targeted delivery to affected areas.
Infectious diseases continue to pose a significant global health challenge. The development of new antibiotics and antiviral agents is crucial for combating resistant strains of bacteria and viruses. [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile has been investigated for its potential as an antimicrobial agent. Its structural features enable it to disrupt bacterial cell wall synthesis and viral replication mechanisms. Preliminary studies have shown promising results in inhibiting the growth of various pathogenic microorganisms.
The synthesis of [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The introduction of the nitro group onto the phenyl ring is achieved through nitration reactions under controlled conditions to prevent unwanted side products.
The pharmacokinetic properties of this compound are also of great interest. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in vitro and in vivo. The presence of the acetonitrile group improves its solubility in water-based environments, enhancing bioavailability after oral administration. Additionally, metabolic studies have revealed that the compound is metabolically stable under physiological conditions.
Future research directions include exploring derivatives of [5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile to enhance their pharmacological activity and reduce potential side effects. Structural modifications such as replacing the nitro group with other functional groups may lead to compounds with improved efficacy and selectivity. Computational modeling techniques are being used to predict the binding interactions between this compound and biological targets.
In conclusion,[5-(4-Nitro-phenyl)-1H-[1,2,4]triazol -3 - yl ] - acetonitrile (CAS No . 1255780 -79 -0 ) is a multifunctional compound with significant potential in pharmaceutical applications . Its unique structural features make it an attractive scaffold for drug design , particularly in oncology , neurology , and infectious disease treatment . Continued research efforts are expected to uncover new therapeutic uses for this promising compound .
1255780-79-0 ([5-(4-Nitro-phenyl)-1H-[1,2,4]triazol-3-yl]-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)